Cas no 1219912-53-4 (3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea
• CAS No: 1219912-53-4
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 4486770
• PubChem ID: 49676203
• Update Time: 2025-06-10

3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-methoxy-7-methyl-2-benzothiazolyl)-N-(3,4,5-trimethoxyphenyl)-
• 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea
• AKOS024517956
• 1-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea
• VU0519940-1
• 1-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea
• F5772-9582
• CHEMBL3759676
• 1219912-53-4

• Inchi： 1S/C19H21N3O5S/c1-10-6-7-12(24-2)15-17(10)28-19(21-15)22-18(23)20-11-8-13(25-3)16(27-5)14(9-11)26-4/h6-9H,1-5H3,(H2,20,21,22,23)
• InChI Key： JLWWQROIKKRJRX-UHFFFAOYSA-N
• SMILES： N(C1=NC2=C(OC)C=CC(C)=C2S1)C(NC1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 403.12019195Da
• Monoisotopic Mass: 403.12019195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 119Ų

Additional information on 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea

Introduction to 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea (CAS No. 1219912-53-4)

3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea, also known by its CAS number 1219912-53-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique structural framework that includes a 1,3-benzothiazole moiety and multiple methoxy groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3-benzothiazole core is a well-known heterocyclic scaffold that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of methoxy groups in the structure of 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea further enhances its lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent research has focused on the potential of 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116).

The mechanism of action of 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea is not yet fully elucidated; however, preliminary findings suggest that it may target multiple cellular pathways involved in cancer progression. One potential mechanism is the inhibition of topoisomerase IIα (Topo IIα), an enzyme crucial for DNA replication and transcription. By disrupting Topo IIα activity, this compound can induce DNA damage and apoptosis in cancer cells.

In addition to its antiproliferative effects, 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea has also shown promise in modulating other biological processes. For example, it has been reported to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality makes it an attractive candidate for the development of multifunctional drugs that can address both cancer and inflammatory diseases.

The synthesis of 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea typically involves a multi-step process that includes the formation of the 1,3-benzothiazole core and subsequent functionalization with methoxy groups. The final step involves the coupling reaction between the 2-aminothiazole derivative and 3,4,5-trimethoxybenzoyl isocyanate to form the urea linkage. This synthetic route is well-documented in the literature and can be optimized for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to determine its optimal dosing regimen and potential drug interactions.

In conclusion, 3-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea (CAS No. 1219912-53-4) represents a promising lead compound with potential applications in oncology and inflammation. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development in the pharmaceutical industry.